Cas no 56707-65-4 (5-Sec-butylpyrogallol)

• Product Name: 5-Sec-butylpyrogallol
• CAS No: 56707-65-4
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2673240
• Update Time: 2023-08-06

5-Sec-butylpyrogallol Chemical and Physical Properties

Names and Identifiers

• 5-SEC-BUTYLPYROGALLOL
• HCJPMTKNALLGJE-UHFFFAOYSA-N
• 5-Sec-butyl-1,2,3-benzenetriol #
• 5-Sec-butylpyrogallol

• Inchi： 1S/C10H14O3/c1-3-6(2)7-4-8(11)10(13)9(12)5-7/h4-6,11-13H,3H2,1-2H3
• InChI Key： HCJPMTKNALLGJE-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1)C(C)CC)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Topological Polar Surface Area: 60.7